Cas no 19740-89-7 (9-thiabicyclo[4.2.1]nonane-2,5-diol)
![9-thiabicyclo[4.2.1]nonane-2,5-diol structure](https://ossimg.kuujia.com/scimg/20000/19740-89-7x500.png)
19740-89-7 structure
Product Name:9-thiabicyclo[4.2.1]nonane-2,5-diol
CAS No:19740-89-7
MF:C8H14O2S
MW:174.260561466217
CID:883674
PubChem ID:272728
Update Time:2025-04-19
9-thiabicyclo[4.2.1]nonane-2,5-diol Chemical and Physical Properties
Names and Identifiers
-
- 9-thiabicyclo[4.2.1]nonane-2,5-diol
- NSC117407; AC1Q7AXR; AC1L6S75; CTK4E2187; AR-1H6021; AG-K-84452; NSC-117407;
-
- Inchi： 1S/C8H14O2S/c9-5-1-2-6(10)8-4-3-7(5)11-8/h5-10H,1-4H2
- InChI Key： GCJMTGFOVFQVGL-UHFFFAOYSA-N
- SMILES： S1C2C(CCC(C1CC2)O)O
Computed Properties
- Exact Mass: 174.07152
- Monoisotopic Mass: 174.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 65.8Ų
Experimental Properties
- PSA: 40.46
9-thiabicyclo[4.2.1]nonane-2,5-diol Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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